Cas no 2066-11-7 (4-chlorocholest-4-en-3-one)

4-chlorocholest-4-en-3-one structure
4-chlorocholest-4-en-3-one structure
Product Name:4-chlorocholest-4-en-3-one
CAS No:2066-11-7
MF:C27H43ClO
MW:419.08272767067
CID:910224
PubChem ID:236185
Update Time:2025-04-19

4-chlorocholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-chlorocholest-4-en-3-one
    • SDJLSMWANITDPE-OLZFZNDLSA-N
    • 2066-11-7
    • NSC38301
    • NSC-38301
    • Inchi: 1S/C27H43ClO/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(28)24(29)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
    • InChI Key: SDJLSMWANITDPE-OLZFZNDLSA-N
    • SMILES: ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

  • Exact Mass: 418.30049
  • Monoisotopic Mass: 418.3002437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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